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Compound of Interest

Compound Name: Ethyl alcohol-d6

Cat. No.: B042895

For researchers, scientists, and drug development professionals, the meticulous management
of chemical waste is paramount to ensuring a safe and compliant laboratory environment.
Ethyl alcohol-d6 (deuterated ethanol), a common solvent in Nuclear Magnetic Resonance
(NMR) spectroscopy, requires specific disposal procedures due to its flammable nature.[1][2][3]
Adherence to these protocols is essential for the protection of laboratory personnel and the
environment.

Ethyl alcohol-d6 is classified as a highly flammable liquid and vapor, necessitating its
treatment as hazardous waste.[1][2][3] Under no circumstances should this chemical be
disposed of down the drain or mixed with general laboratory waste.[4] The primary route for its
safe disposal is through a licensed professional waste disposal service.

Immediate Safety Precautions

Before handling ethyl alcohol-d6 for disposal, it is crucial to be in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.[5] All personnel must
wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety glasses with side shields or chemical goggles, and a flame-retardant lab coat.[5]

Quantitative Data for Ethyl Alcohol-d6

The following table summarizes key quantitative data for ethyl alcohol-d6, primarily sourced
from safety data sheets (SDS), which is crucial for its safe handling and disposal.
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Property Value Reference
CAS Number 1516-08-1 [2][3][6]
Molecular Formula C2D60 [7]
Molecular Weight 52.11 g/mol [1]

Flash Point 12°C/53.6 °F [6]

Boiling Point 78 °C [ 172.4 °F [61[7]

Vapor Density

1.79

[6]

Autoignition Temperature

363 °C/685.4 °F

[6]

Flammability Limits

Lower: 3.3%, Upper: 19%

[6]

GHS Classification

Flammable Liquid, Category 2 [2][3]

Experimental Protocol for Disposal

The following step-by-step protocol outlines the approved procedure for the collection and

disposal of ethyl alcohol-d6 waste in a laboratory setting.

Materials:

Chemical fume hood

Procedure:

o Waste Collection:

Hazardous waste labels

Designated hazardous waste container (compatible material, e.g., glass or polyethylene)

Personal Protective Equipment (PPE) as specified above

o All waste containing ethyl alcohol-d6, including contaminated consumables (e.g., pipette

tips, wipes), must be collected.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.carlroth.com/medias/SDB-CP93-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzgwNzh8YXBwbGljYXRpb24vcGRmfGFHVXpMMmc1TVM4NU1UYzJPVE00TVRnME56TTBMMU5FUWw5RFVEa3pYMGRDWDBWT0xuQmtaZ3xiZTMwMTcyOTdjNmFhYTUwODQ2OGYwNDk0NzNlYWNkZjYxMzYxZWEyYmZkYWMyYTFhNDhkZjA1YWJmMzRjYWY5
https://www.carlroth.com/medias/SDB-CP93-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQ2MDd8YXBwbGljYXRpb24vcGRmfGFHUXlMMmc0WlM4NU1UYzJPVE00TWpVd01qY3dMMU5FUWw5RFVEa3pYMDFVWDBWT0xuQmtaZ3w2ODczOWViNDY1OWM0ZGZmZTY3OTI0YWJlNGMzYzc5NzFhNWE5ODg3M2ZiMTM5ZTcyNzkwMDUyZTZmNmQwOWI3
https://www.fishersci.com/store/msds?partNumber=AA3650206&productDescription=ETHANOL-D6+ISOTOPIC+5G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Deuterated_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-alcohol-d6
https://www.fishersci.com/store/msds?partNumber=AA3650206&productDescription=ETHANOL-D6+ISOTOPIC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3650206&productDescription=ETHANOL-D6+ISOTOPIC+5G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Deuterated_ethanol
https://www.fishersci.com/store/msds?partNumber=AA3650206&productDescription=ETHANOL-D6+ISOTOPIC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3650206&productDescription=ETHANOL-D6+ISOTOPIC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA3650206&productDescription=ETHANOL-D6+ISOTOPIC+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CP93-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzgwNzh8YXBwbGljYXRpb24vcGRmfGFHVXpMMmc1TVM4NU1UYzJPVE00TVRnME56TTBMMU5FUWw5RFVEa3pYMGRDWDBWT0xuQmtaZ3xiZTMwMTcyOTdjNmFhYTUwODQ2OGYwNDk0NzNlYWNkZjYxMzYxZWEyYmZkYWMyYTFhNDhkZjA1YWJmMzRjYWY5
https://www.carlroth.com/medias/SDB-CP93-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQ2MDd8YXBwbGljYXRpb24vcGRmfGFHUXlMMmc0WlM4NU1UYzJPVE00TWpVd01qY3dMMU5FUWw5RFVEa3pYMDFVWDBWT0xuQmtaZ3w2ODczOWViNDY1OWM0ZGZmZTY3OTI0YWJlNGMzYzc5NzFhNWE5ODg3M2ZiMTM5ZTcyNzkwMDUyZTZmNmQwOWI3
https://www.benchchem.com/product/b042895?utm_src=pdf-body
https://www.benchchem.com/product/b042895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Pour liquid ethyl alcohol-d6 waste into a designated, clean, and dry hazardous waste
container. Do not overfill the container; leave at least 10% headspace to allow for vapor
expansion.

e Segregation of Waste:

o Do not mix ethyl alcohol-d6 waste with incompatible materials, such as strong oxidizing
agents, acids, or bases, in the same container to prevent dangerous chemical reactions.

e Labeling:

o Immediately label the waste container with a hazardous waste tag.

o The label must include:

» The words "Hazardous Waste"

» The full chemical name: "Ethyl alcohol-d6" or "Deuterated Ethanol"

» The approximate concentration and volume

= The date of accumulation

» The name of the principal investigator or laboratory contact

e Storage:

o Securely cap the waste container when not in use.

o Store the container in a designated, cool, and well-ventilated satellite accumulation area
that is away from sources of ignition such as heat, sparks, or open flames.[6]

o Ensure the storage area has secondary containment to capture any potential leaks.

e Arranging for Disposal:

o Once the waste container is full or has reached the designated accumulation time limit set
by your institution's Environmental Health and Safety (EHS) department, arrange for its
collection.
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o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to schedule a pickup.[6]

o Follow all institutional procedures for waste manifest and handover.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of ethyl alcohol-d6.
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Waste Generation & Collection
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'Hazardous Waste'
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Final Disposal

Contact EHS or Licensed
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Professional Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the proper disposal procedure for ethyl alcohol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b042895?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-alcohol-d6
https://www.carlroth.com/medias/SDB-CP93-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzgwNzh8YXBwbGljYXRpb24vcGRmfGFHVXpMMmc1TVM4NU1UYzJPVE00TVRnME56TTBMMU5FUWw5RFVEa3pYMGRDWDBWT0xuQmtaZ3xiZTMwMTcyOTdjNmFhYTUwODQ2OGYwNDk0NzNlYWNkZjYxMzYxZWEyYmZkYWMyYTFhNDhkZjA1YWJmMzRjYWY5
https://www.carlroth.com/medias/SDB-CP93-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzQ2MDd8YXBwbGljYXRpb24vcGRmfGFHUXlMMmc0WlM4NU1UYzJPVE00TWpVd01qY3dMMU5FUWw5RFVEa3pYMDFVWDBWT0xuQmtaZ3w2ODczOWViNDY1OWM0ZGZmZTY3OTI0YWJlNGMzYzc5NzFhNWE5ODg3M2ZiMTM5ZTcyNzkwMDUyZTZmNmQwOWI3
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://isotope.com/product/attachment/DLM-31-5/SDS%20-%20DLM-31_V.3.5_US%20-%20English%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AA3650206&productDescription=ETHANOL-D6+ISOTOPIC+5G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Deuterated_ethanol
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-proper-disposal-procedures
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-proper-disposal-procedures
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-proper-disposal-procedures
https://www.benchchem.com/product/b042895#ethyl-alcohol-d6-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

